Cas no 874186-98-8 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative featuring a pyridine substituent, commonly employed as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group enhances stability, improving handling and storage compared to boronic acids. The pyridine moiety facilitates coordination with transition metals, making it valuable in catalytic systems and ligand design. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where its robustness under diverse reaction conditions ensures high yields and selectivity. Its crystalline nature allows for straightforward purification, while its compatibility with a range of functional groups broadens its applicability in organic synthesis.

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure

874186-98-8 structure

Product Name:2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

CAS No:874186-98-8

MF:C₁₁H₁₆BNO₂

MW:205.061243057251

MDL:MFCD04039342

CID:69190

PubChem ID:11241171

Update Time:2025-06-08

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
- 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
- Pyridine-2-boronic acid pinacol ester
- 2-(2-Pyridyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(Pyridin-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- PYRIDIN-2-YLBORONIC ACID PINACOL ESTER
- BB 0260081
- AKOS000266255
- A22440
- Pyridine-2-boronic acid,pinacol ester,tech
- DTXSID001000326
- FT-0649132
- pyridine-2-boronicacidpinacolester
- SOQIDYYUSMPIDR-UHFFFAOYSA-N
- Pyridine-2-boronic acid, pinacol ester
- 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-pyridine boronic acid pinacol ester
- GS-6177
- J-505875
- PYRIDINE-2-BORONIC ACID, PINACOL ESTER, TECH
- AM20061567
- 2-[4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
- A854762
- A842135
- 791819-02-8
- pyridine-2-boronic acid pinacol ester, AldrichCPR
- Pyridine, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- BP-21208
- EN300-103917
- 874186-98-8
- SCHEMBL708737
- MFCD04039342
- FT-0733302
- DA-06950
- STK503732
- SY009327
- 2-(2-Pyridyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; 2-(Pyridin-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; Pinacol 2-Pyridylboronate
- ALBB-006131
- DB-014152
- MDL： MFCD04039342
- Inchi： 1S/C11H16BNO2/c1-10(2)11(3,4)15-12(14-10)9-7-5-6-8-13-9/h5-8H,1-4H3
- InChI Key： SOQIDYYUSMPIDR-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC=CN=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 223.13800
Monoisotopic Mass: 205.1274089g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4Å²

Experimental Properties

Color/Form: Solid
Density: 1.08
Boiling Point: 347.7°C at 760 mmHg
Flash Point: 164.1°C
Refractive Index: 1.501
PSA: 62.58000
LogP: 0.33520

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
HazardClass：IRRITANT
Storage Condition：-20 °C

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	65506-0.25/G	PYRIDIN-2-YLBORONIC ACID PINACOL ESTER	874186-98-8	95%	0.25g	$44	2023-09-16
AstaTech	65506-1/G	PYRIDIN-2-YLBORONIC ACID PINACOL ESTER	874186-98-8	95%	1/G	$320	2022-06-01
AstaTech	65506-5/G	PYRIDIN-2-YLBORONIC ACID PINACOL ESTER	874186-98-8	95%	5/G	$960	2022-06-01
Alichem	A029187348-1g	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	874186-98-8	95%	1g	$329.60	2023-08-31
Alichem	A029187348-5g	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	874186-98-8	95%	5g	$1017.60	2023-08-31
Chemenu	CM137093-1g	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine	874186-98-8	0.95	1g	$85	2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T907549-100mg	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine	874186-98-8	95%	100mg	3,589.20	2021-05-17
Matrix Scientific	061058-500mg	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine	874186-98-8		500mg	$88.00	2023-09-08
Matrix Scientific	061058-1g	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine	874186-98-8		1g	$135.00	2023-09-08
Matrix Scientific	061058-5g	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine	874186-98-8		5g	$698.00	2023-09-08

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Suppliers

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(CAS:874186-98-8)2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Order Number:A22440

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:02

Price ($):736.0

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